Cas no 29487-13-6 (Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1))

• Product Name: Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1)
• CAS No: 29487-13-6
• MF: C₈H₁₀INO₂
• MW: 279.074974536896
• CID: 262076
• PubChem ID: 207255
• Update Time: 2025-04-19

Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1)
• Pyridinium, 3-hydroxy-1-methyl-, iodide, acetate
• 3-Acetyloxy-1-methylpyridinium iodide
• 3-(ACETYLOXY)-1-METHYLPYRIDIN-1-IUM IODIDE
• 29487-13-6
• Pyridinium, 3-acetyloxy-1-methyl-, iodide
• DTXSID70952002

• Inchi： 1S/C8H10NO2.HI/c1-7(10)11-8-4-3-5-9(2)6-8;/h3-6H,1-2H3;1H/q+1;/p-1
• InChI Key： GOZOZZSAAKJVHO-UHFFFAOYSA-M
• SMILES： [I-].O(C(C)=O)C1=CC=C[N+](C)=C1

Computed Properties

• Exact Mass: 268.8969
• Monoisotopic Mass: 278.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.18